2-Amino-9-(4-fluorophenyl)-4-methyl-7-oxo-6,7,8,9-tetrahydrothieno[2,3-b:4,5-b']dipyridine-3-carbonitrile

• Molecular Formula: C18H13FN4OS
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 4-amino-13-(4-fluorophenyl)-6-methyl-11-oxo-8-thia-3,10-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene-5-carbonitrile
• InChI: InChI=1S/C18H13FN4OS/c1-8-12(7-20)17(21)23-15-14-11(9-2-4-10(19)5-3-9)6-13(24)22-18(14)25-16(8)15/h2-5,11H,6H2,1H3,(H2,21,23)(H,22,24)
• InChI Key: ZCRVHSPMHWSJDQ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NC2=C1SC3=C2C(CC(=O)N3)C4=CC=C(C=C4)F)N)C#N

Description

LSM-24662 is an aminopyridine.

Scientific Research Applications

Structural Analysis and Synthesis

• The crystal structure of a closely related compound, 2-amino-4-(4-hydroxy-3-methoxyphenyl)-7, 9-dimethyl-5-oxo-4, 5, 6, 7-tetrahydropyrano [2, 3-d] pyrazolo [3, 4-b] pyridine-3-carbonitrile, was determined using single crystal X-ray diffraction, highlighting the compound's potential as an active structure in pharmaceutical research (Ganapathy et al., 2015).
• Another related compound, 2-amino-4,5,6,7-tetrahydro[1]benzothiophene-3-carbonitrile, underwent reactions forming benzothieno[2,3-d]pyrimidine derivatives, demonstrating its utility in heterocyclic chemistry and potential applications in drug development (Youssef, 2009).

Chemical Reactions and Derivative Formation

• The interaction of a similar molecule, 3-amino-2-(isoxazol-3-yl)-4-methoxymethyl-6-methyl-thieno[2,3-b]pyridine, with Raney nickel showed the formation of amino-thieno dipyridine derivatives under various conditions, suggesting its role in synthetic organic chemistry (Kostenko et al., 2008).
• In another study, the synthesis of a new series of pyridine and fused pyridine derivatives, including compounds similar to the chemical , was conducted, indicating its versatility in creating diverse heterocyclic structures (Al-Issa, 2012).

Novel Heterocyclic Systems

• The Mannich reaction was used to synthesize N,S-containing heterocycles, such as thieno[2,3-d]pyrimidines, from related compounds, underscoring its significance in the synthesis of novel heterocyclic systems (Dotsenko et al., 2009).

Crystallography and Molecular Structure Studies

• X-ray studies of related carbonitrile compounds have been conducted to determine their crystal structures, which is critical for understanding the molecular geometry and potential interactions in drug design (Sharma et al., 2015).